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Compound of Interest

Compound Name: 1-Hexadecanol-d5

Cat. No.: B1148599 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

disposal of 1-Hexadecanol-d5, ensuring compliance and minimizing risk. While 1-
Hexadecanol-d5 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is prudent to handle it as a chemical waste with potential for

environmental toxicity.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

personal protective equipment (PPE). This includes:

Safety goggles with side shields to protect against accidental splashes.

Chemical-resistant gloves to prevent skin contact.

A lab coat to protect clothing and skin.

Work should be conducted in a well-ventilated area, such as a chemical fume hood, especially

if there is a potential for generating dust.[2] In the event of a spill, eliminate all sources of

ignition in the vicinity. For small spills, carefully sweep the solid material into a designated,

labeled container for disposal, taking care to avoid creating dust. For larger spills, follow your

institution's established emergency spill response protocol.[2]
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Physical and Chemical Properties of 1-Hexadecanol
The following table summarizes key quantitative data for 1-Hexadecanol, the non-deuterated

analogue of 1-Hexadecanol-d5. These properties are important for understanding its behavior

and handling requirements.

Property Value

Melting Point 47 - 50 °C / 116.6 - 122 °F[3]

Boiling Point 344 °C / 651.2 °F @ 760 mmHg[3]

Flash Point > 157 °C / > 314.6 °F[3]

Density 0.818 g/cm³ at 20 °C[4]

Water Solubility Insoluble[4]

Oral LD50 (rat) 5,000 mg/kg[4]

Step-by-Step Disposal Procedure
The disposal of 1-Hexadecanol-d5 should be managed through your institution's

Environmental Health and Safety (EHS) department and in accordance with local, state, and

federal regulations.[2][5]

Waste Collection:

Place solid 1-Hexadecanol-d5 waste into a clean, dry, and chemically compatible

container that has a secure, tight-fitting lid.

The container must be in good condition and free of leaks.

Ensure there is at least one inch of headspace in the container to accommodate any

potential expansion.[2]

Labeling:

Clearly label the waste container with the words "Hazardous Waste".
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The label must include the full chemical name: "1-Hexadecanol-d5".

Include the CAS number: 1219799-21-9.[1]

Indicate the potential hazards, for instance, "Ecotoxic".[2]

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA should be located at or near the point of generation and be under the control of

laboratory personnel.[2]

Keep the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents and strong acids.[3]

Disposal Request:

Once the waste container is full or ready for disposal, submit a chemical waste pickup

request to your institution's EHS department.

Do not attempt to transport the chemical waste off-site yourself. All disposal must be

conducted by trained and authorized personnel.[2]

Final Disposal Method:

The ultimate disposal will be handled by a licensed waste management facility.

Approved disposal methods for this type of chemical waste may include incineration in an

approved facility.[5]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 1-Hexadecanol-d5.
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Caption: Logical workflow for the proper disposal of 1-Hexadecanol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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